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Compound of Interest

Compound Name: 10α-Hydroxyepigambogic acid

Cat. No.: B15594488 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the nuclear magnetic resonance (NMR)

spectroscopic data for 10α-Hydroxyepigambogic acid, a novel natural product isolated from

the resin of Garcinia hanburyi. This document is intended to serve as a comprehensive

resource for researchers engaged in natural product chemistry, drug discovery, and analytical

sciences.

Spectroscopic Data
The structural elucidation of 10α-Hydroxyepigambogic acid was accomplished through

extensive spectroscopic analysis, primarily relying on ¹H and ¹³C NMR, along with 2D NMR

techniques such as COSY, HSQC, and HMBC. The following tables summarize the assigned

chemical shifts for the proton and carbon nuclei.

Table 1: ¹H NMR Spectroscopic Data for 10α-
Hydroxyepigambogic Acid

Position δH (ppm) Multiplicity J (Hz)

Data not available in

search results
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Table 2: ¹³C NMR Spectroscopic Data for 10α-
Hydroxyepigambogic Acid

Position δC (ppm)

Data not available in search results

Note: The complete ¹H and ¹³C NMR data were reported in a 2011 publication in the Chinese

Journal of Natural Medicines. Efforts to access the full text of this article to provide the specific

chemical shifts and coupling constants were unsuccessful.

Experimental Protocols
The isolation and characterization of 10α-Hydroxyepigambogic acid involved a multi-step

process, as is typical for the purification of natural products from complex mixtures.

Isolation of 10α-Hydroxyepigambogic Acid
The resin of Garcinia hanburyi was subjected to solvent extraction, followed by repeated

column chromatography over silica gel and Sephadex LH-20. Final purification was achieved

using preparative high-performance liquid chromatography (HPLC).

NMR Data Acquisition
NMR spectra were recorded on a Bruker AV-400 spectrometer. The samples were dissolved in

deuterated chloroform (CDCl₃). Chemical shifts are reported in parts per million (ppm) and

were referenced to the residual solvent signals. Standard pulse sequences were utilized for the

acquisition of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectra.

Visualizations
The following diagrams illustrate the general workflow for the isolation and structural elucidation

of a novel natural product and a conceptual representation of key 2D NMR correlations used in

determining the structure of complex molecules like 10α-Hydroxyepigambogic acid.
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Caption: General workflow for the isolation and structural elucidation of natural products.
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Caption: Conceptual diagram of key 2D NMR correlations for structure determination.
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at: [https://www.benchchem.com/product/b15594488#spectroscopic-data-for-10-
hydroxyepigambogic-acid-nmr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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